Cas no 2231676-16-5 (3-(trifluoromethoxy)cyclohexane-1-carbaldehyde)

• Product Name: 3-(trifluoromethoxy)cyclohexane-1-carbaldehyde
• CAS No: 2231676-16-5
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• CID: 5304651
• Update Time: 2026-03-10

3-(trifluoromethoxy)cyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethoxy)cyclohexane-1-carbaldehyde

• Inchi： 1S/C8H11F3O2/c9-8(10,11)13-7-3-1-2-6(4-7)5-12/h5-7H,1-4H2
• InChI Key： NCSFHCSPPYOMIM-UHFFFAOYSA-N
• SMILES： C1(C=O)CCCC(OC(F)(F)F)C1

Additional information on 3-(trifluoromethoxy)cyclohexane-1-carbaldehyde

Comprehensive Overview of 3-(Trifluoromethoxy)cyclohexane-1-carbaldehyde (CAS No. 2231676-16-5)

3-(Trifluoromethoxy)cyclohexane-1-carbaldehyde (CAS No. 2231676-16-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and material science. This cyclohexane derivative is characterized by the presence of a trifluoromethoxy group and an aldehyde functional group, which contribute to its unique chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and advanced material synthesis.

The molecular structure of 3-(Trifluoromethoxy)cyclohexane-1-carbaldehyde features a cyclohexane ring substituted with a trifluoromethoxy group at the 3-position and a formyl group at the 1-position. This combination of functional groups makes it a valuable intermediate in organic synthesis. The trifluoromethoxy moiety is particularly noteworthy, as it is known to enhance the metabolic stability and lipophilicity of molecules, making them more effective in biological systems. This has led to a surge in searches for "trifluoromethoxy compounds in drug design" and "cyclohexane carbaldehyde applications," reflecting the growing interest in such molecules.

In pharmaceutical research, 3-(Trifluoromethoxy)cyclohexane-1-carbaldehyde is often explored as a building block for the synthesis of novel therapeutic agents. Its aldehyde group serves as a versatile handle for further chemical modifications, enabling the creation of diverse molecular architectures. Recent trends in drug development emphasize the importance of fluorinated compounds, as they often exhibit improved pharmacokinetic properties. This aligns with popular search queries like "role of fluorine in medicinal chemistry" and "fluorinated aldehydes in synthesis," highlighting the relevance of this compound in contemporary research.

The agrochemical industry also benefits from the unique properties of 3-(Trifluoromethoxy)cyclohexane-1-carbaldehyde. Fluorinated compounds are widely used in the development of pesticides and herbicides due to their enhanced stability and activity. The trifluoromethoxy group in particular is known to improve the bioactivity of agrochemicals, making this compound a subject of interest for researchers investigating "new agrochemical intermediates" and "fluorinated pesticides."

From a material science perspective, 3-(Trifluoromethoxy)cyclohexane-1-carbaldehyde can be utilized in the synthesis of advanced polymers and coatings. The incorporation of fluorinated groups into polymers often results in materials with superior thermal stability, chemical resistance, and low surface energy. These properties are highly sought after in industries ranging from electronics to automotive, driving searches for "fluorinated polymers" and "high-performance coatings."

The synthesis of 3-(Trifluoromethoxy)cyclohexane-1-carbaldehyde typically involves the functionalization of cyclohexane derivatives with a trifluoromethoxy group, followed by oxidation to introduce the aldehyde functionality. Researchers often look for "efficient synthesis methods for trifluoromethoxy compounds" and "oxidation of cyclohexane derivatives," indicating the technical challenges and opportunities associated with this compound.

In conclusion, 3-(Trifluoromethoxy)cyclohexane-1-carbaldehyde (CAS No. 2231676-16-5) is a multifaceted compound with significant potential across various scientific and industrial domains. Its unique structural features, particularly the trifluoromethoxy group and aldehyde functionality, make it a valuable asset in pharmaceutical, agrochemical, and material science applications. As interest in fluorinated compounds continues to grow, this compound is poised to play an increasingly important role in innovative research and development efforts.